physicochemical properties of 6-Methyl-3-azabicyclo[3.2.0]heptane
physicochemical properties of 6-Methyl-3-azabicyclo[3.2.0]heptane
This guide serves as a technical monograph on 6-Methyl-3-azabicyclo[3.2.0]heptane , a conformationally restricted diamine scaffold increasingly utilized in medicinal chemistry to modulate the physicochemical and pharmacokinetic profiles of drug candidates.[1]
[1]
Executive Summary
6-Methyl-3-azabicyclo[3.2.0]heptane (CAS: 2386707-03-3) represents a high-value "sp³-rich" scaffold used to replace planar piperidine or pyrrolidine rings in bioactive molecules.[1] By introducing a fused cyclobutane ring onto a pyrrolidine core, this scaffold enforces specific bond vectors that can lock pharmacophores into bioactive conformations, potentially improving potency and selectivity. The addition of the C6-methyl group introduces further steric bulk and asymmetry, allowing for precise tuning of the "Exit Vector" and metabolic stability.
This guide details the structural architecture, physicochemical data, synthetic pathways, and application protocols for this scaffold.
Structural Architecture & Stereochemistry[2]
The core structure consists of a pyrrolidine ring fused cis to a cyclobutane ring. The nitrogen atom is located at position 3 (in the 5-membered ring), and a methyl group is attached at position 6 (on the 4-membered ring).[1]
Stereochemical Complexity
The biological activity of this scaffold is heavily dependent on its stereochemistry. Researchers must control three key stereocenters:
-
Bridgehead Fusion (C1 & C5): The fusion is exclusively cis in stable bicyclo[3.2.0] systems due to the high ring strain of a trans-fusion in small rings.[1]
-
C6-Methyl Orientation: The methyl group can exist in two diastereomeric forms relative to the bridgehead hydrogens:
-
Exo (Convex): The methyl group points away from the concave face of the bicyclic system.[1] This is generally less sterically crowded.
-
Endo (Concave): The methyl group points into the "cup" of the bicyclic system.[1] This conformation can induce significant steric clashes with receptor pockets but may be required for specific binding modes.
-
Conformational Locking ("Escape from Flatland")
Unlike piperidine, which exists in a dynamic chair conformation, the 3-azabicyclo[3.2.0]heptane core is rigid.[1] The "pucker" of the cyclobutane ring fixes the orientation of the nitrogen lone pair and the vectors of substituents, reducing the entropic penalty upon protein binding.
Physicochemical Profile
The following data summarizes the core properties. Where experimental values for the specific 6-methyl isomer are unavailable, values are derived from the parent 3-azabicyclo[3.2.0]heptane scaffold and standard substituent constants.
| Property | Value / Range | Context & Implications |
| Molecular Formula | C₇H₁₃N | -- |
| Molecular Weight | 111.19 g/mol | Low MW allows for significant decoration without violating Lipinski's Rule of 5.[1] |
| cLogP | 0.9 – 1.2 | Slightly more lipophilic than the parent scaffold (0.6) due to the methyl group.[2] |
| pKa (Conjugate Acid) | 9.2 – 9.8 (Est.) | Typical for secondary amines in fused rings; sufficiently basic for salt formation.[1] |
| TPSA | 12.0 Ų | Low polar surface area suggests excellent blood-brain barrier (BBB) permeability.[1] |
| Fsp³ Fraction | 1.0 (100%) | Fully saturated; correlates with higher clinical success rates and solubility.[1] |
| H-Bond Donors | 1 | Secondary amine (NH).[1] |
| H-Bond Acceptors | 1 | Tertiary amine potential if alkylated.[1] |
Key Insight: The C6-methyl group increases lipophilicity (LogP) slightly compared to the parent, potentially improving membrane permeability while maintaining high water solubility in the salt form.[1]
Synthetic Pathways[3][4]
The synthesis of 3-azabicyclo[3.2.0]heptanes has historically been challenging.[1] The modern "Gold Standard" approach utilizes [2+2] Photocycloaddition , which constructs the strained cyclobutane ring efficiently.
Primary Route: Photochemical [2+2] Cycloaddition
This method typically involves the irradiation of an allylamine derivative with an activated alkene (or intramolecular cyclization).[1]
Mechanism Visualization:
Figure 1: The photochemical route constructs the core skeleton. The C6-methyl group is determined by the substitution pattern of the alkene partner (e.g., crotonate derivatives).[1]
Alternative: Intramolecular Cyclization
For the specific 6-methyl derivative, an intramolecular [2+2] cycloaddition of N-allyl-N-crotonyl derivatives followed by reduction is highly effective.[1] This ensures the methyl group is positioned correctly on the cyclobutane ring.
Medicinal Chemistry Applications
Bioisosteric Replacement
This scaffold is a non-classical bioisostere for:
-
Piperidine: Reduces conformational flexibility.[1]
-
Pyrrolidine: Adds bulk to fill hydrophobic pockets.[1]
-
Morpholine: Modulates basicity and lipophilicity.[1]
Case Studies in Drug Discovery
While the specific 6-methyl derivative is a building block, the core scaffold is validated in clinical candidates:
-
Ecenofloxacin: A fluoroquinolone antibiotic utilizing a related (1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptane moiety.[1][3] The scaffold improves activity against Gram-positive bacteria.
-
Belaperidone: An antipsychotic agent containing the 3-azabicyclo[3.2.0]heptane core, demonstrating the scaffold's utility in CNS-active drugs.[1]
Scaffold Comparison Diagram:
Figure 2: Evolution from generic piperidine to the specialized 6-methyl scaffold.[1]
Experimental Protocols
Protocol: Hydrochloride Salt Formation
The free base is often an oil or low-melting solid.[1] For handling and stability, conversion to the hydrochloride salt is recommended.
Reagents:
-
6-Methyl-3-azabicyclo[3.2.0]heptane (Free Base)[1]
-
Diethyl ether (anhydrous) or 1,4-Dioxane[1]
-
HCl (4M in Dioxane or 2M in Ether)
Procedure:
-
Dissolution: Dissolve 1.0 equivalent of the free amine in anhydrous diethyl ether (approx. 10 mL per gram). Cool to 0°C in an ice bath.
-
Acidification: Dropwise add 1.1 equivalents of HCl (in ether/dioxane) under vigorous stirring. A white precipitate should form immediately.
-
Maturation: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour to ensure complete precipitation.
-
Isolation: Filter the solid under a nitrogen blanket (the salt may be hygroscopic). Wash the cake 3x with cold anhydrous ether.
-
Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.
-
Validation: Verify salt formation via ¹H-NMR (D₂O exchangeable proton shift) and elemental analysis.
Protocol: Characterization (¹H-NMR)[1][6][7]
-
Solvent: CDCl₃ (for free base) or D₂O (for HCl salt).[1]
-
Key Signals: Look for the C6-Methyl doublet typically around δ 1.0–1.2 ppm.[1] The bridgehead protons (H1/H5) will appear as complex multiplets around δ 2.5–3.0 ppm.[1] The C3-methylene protons (adjacent to nitrogen) will appear downfield at δ 2.8–3.5 ppm.
References
-
Mansson, C. M. F., & Burns, N. Z. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses, 101, 280-297. Retrieved from [Link]
-
PubChem. (n.d.).[1][4][5][6][7] 3-Azabicyclo[3.2.0]heptane Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]
-
Grygorenko, O. O., et al. (2020). 3,6-Difunctionalized Bicyclo[3.2.0]heptanes – Promising Cycloalkane/Benzene Isosteres. ChemRxiv. Retrieved from [Link]
-
Demchuk, O. P., et al. (2020). Photochemical Synthesis of 3-Azabicyclo[3.2.0]heptanes: Advanced Building Blocks for Drug Discovery. The Journal of Organic Chemistry, 85(9), 5927-5940. Retrieved from [Link]
Sources
- 1. Belaperidone | C22H22FN3O2 | CID 184841 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. chemrxiv.org [chemrxiv.org]
- 3. Ecenofloxacin | C19H21FN4O3 | CID 178066 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. (1R)-6-methylbicyclo[3.2.0]heptane | C8H14 | CID 145389522 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 3-Azabicyclo[3.2.0]heptane | C6H11N | CID 21962587 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 3-Azabicyclo[3.2.0]heptane | C6H11N | CID 21962587 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 6-Azabicyclo(3.2.0)heptane | C6H11N | CID 19003653 - PubChem [pubchem.ncbi.nlm.nih.gov]
